Cas no 868847-75-0 (1,4-Dibromo-2,5-divinylbenzene)

• Product Name: 1,4-Dibromo-2,5-divinylbenzene
• CAS No: 868847-75-0
• MF: C₁₀H₈Br₂
• MW: 287.978521347046
• CID: 4717948
• PubChem ID: 11500214
• Update Time: 2025-10-30

1,4-Dibromo-2,5-divinylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-dibromo-2,5-divinylbenzene
• YSZC245
• 1,4-Divinyl-2,5-dibromobenzene
• 1,4-dibromo-2,5-bis(ethenyl)benzene
• J3.548.026I
• CS-0170448
• 868847-75-0
• BS-47597
• 1,4-dibromo-2,5-diethenylbenzene
• G64147
• SCHEMBL9837031
• 1,4-Dibromo-2,5-divinylbenzene

• Inchi： 1S/C10H8Br2/c1-3-7-5-10(12)8(4-2)6-9(7)11/h3-6H,1-2H2
• InChI Key： GGOANPPGLZIFIV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C)C(=CC=1C=C)Br

Computed Properties

• Exact Mass: 287.89723 g/mol
• Monoisotopic Mass: 285.89928 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0
• Molecular Weight: 287.98

Additional information on 1,4-Dibromo-2,5-divinylbenzene

1,4-Dibromo-2,5-divinylbenzene (CAS No. 868847-75-0): A Comprehensive Overview

1,4-Dibromo-2,5-divinylbenzene (CAS No. 868847-75-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science, pharmaceuticals, and organic synthesis. This compound is characterized by its 1,4-dibromo and 2,5-divinyl substituents on the benzene ring, which confer it with distinct reactivity and physical properties.

The molecular formula of 1,4-Dibromo-2,5-divinylbenzene is C₁₀H₈Br₂, and its molecular weight is approximately 291.97 g/mol. The compound is a white to off-white solid at room temperature and is insoluble in water but soluble in common organic solvents such as dichloromethane, acetone, and ethanol. These solubility properties make it an attractive candidate for a wide range of synthetic transformations and material applications.

In the realm of materials science, 1,4-Dibromo-2,5-divinylbenzene has been explored for its potential in the synthesis of advanced polymers and copolymers. The presence of the divinyl groups allows for facile polymerization reactions, leading to the formation of high-molecular-weight materials with tunable properties. Recent studies have demonstrated that polymers derived from 1,4-Dibromo-2,5-divinylbenzene exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

In the pharmaceutical industry, 1,4-Dibromo-2,5-divinylbenzene has shown promise as a building block for the synthesis of novel drugs and drug intermediates. The dibromo substituents can be selectively functionalized to introduce various pharmacophoric groups, enabling the development of compounds with diverse biological activities. For instance, a recent study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of 1,4-Dibromo-2,5-divinylbenzene derivatives with potent antitumor activity against several cancer cell lines. These findings highlight the potential of this compound as a valuable starting material in drug discovery efforts.

Beyond its applications in materials science and pharmaceuticals, 1,4-Dibromo-2,5-divinylbenzene has also been investigated for its role in organic synthesis. The compound's reactivity profile makes it an excellent substrate for a variety of chemical transformations, including cross-coupling reactions and cycloadditions. Researchers have utilized 1,4-Dibromo-2,5-divinylbenzene to develop efficient synthetic routes to complex organic molecules with high stereoselectivity and yield. These synthetic strategies have broad implications for the preparation of natural products and fine chemicals.

The environmental impact of 1,4-Dibromo-2,5-divinylbenzene is another area of ongoing research. While the compound itself is not classified as hazardous under current regulations, its production and use must be conducted with appropriate safety measures to minimize any potential risks. Studies have shown that proper waste management and disposal practices can effectively mitigate environmental concerns associated with this compound.

In conclusion, 1,4-Dibromo-2,5-divinylbenzene (CAS No. 868847-75-0) is a multifaceted organic compound with a wide range of applications in materials science, pharmaceuticals, and organic synthesis. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.